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1. Introduction

N-dodecane (C₁₂H₂₆) is a straight-chain alkane hydrocarbon that presents several

advantageous characteristics for use as a heat transfer fluid in laboratory and small-scale

industrial settings.[1] As a clear, colorless, and oily liquid, its thermophysical properties are

comparable to those of aviation kerosene, making it a subject of interest for various thermal

management applications.[2][3] Its high boiling point, low viscosity, and well-characterized

thermal stability make it a suitable candidate for applications requiring precise temperature

control, such as in chemical synthesis reactors, calorimetry, and thermal cycling for drug

development processes. This document provides a summary of its key properties, protocols for

its evaluation, and essential safety guidelines.

2. Thermophysical Properties of n-Dodecane

The suitability of dodecane as a heat transfer fluid is determined by its thermophysical

properties. A comprehensive understanding of these properties is essential for designing and

optimizing thermal systems. The following table summarizes key quantitative data for n-

dodecane.
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Property Value Conditions Source(s)

General Properties

Chemical Formula C₁₂H₂₆ [1]

Molar Mass 170.34 g/mol [1][4]

Appearance Colorless liquid Standard [1][4]

Thermal Properties

Boiling Point 216.3 °C (489.4 K) 1 atm [4]

Melting Point -9.6 °C (263.6 K) 1 atm [4]

Flash Point 83 °C (181 °F) Closed cup [4]

Heat Transfer Related

Properties

Density 0.7495 g/mL 20 °C [1]

0.745 g/mL 25 °C

Thermal Conductivity

(λ)
0.134 W/(m·K) 25 °C [5]

Specific Heat

Capacity (Cp)

2.22 J/(g·K) or 376

J/(mol·K)
25 °C, Liquid [1][5]

Dynamic Viscosity (η) 1.37 mPa·s (cP) 25 °C [5]

Thermodynamic Data

Standard Enthalpy of

Formation (ΔfH⦵₂₉₈)

-350.7 to -353.5

kJ/mol
Liquid [1]

Standard Molar

Entropy (S⦵₂₉₈)
490.66 J/(K·mol) [1]

Note: Thermophysical properties such as density, viscosity, thermal conductivity, and specific

heat are temperature-dependent. The values presented are at standard conditions unless
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otherwise specified. For detailed temperature and pressure-dependent data, consulting

resources like the NIST Web Thermo Tables is recommended.[6][7]

3. Safety and Handling

Proper handling of n-dodecane is crucial for ensuring laboratory safety. It is a combustible

liquid and may be fatal if swallowed and enters airways.[8] Repeated exposure can cause skin

dryness or cracking.[8][9]

General Precautions:

Ventilation: Always use n-dodecane in a well-ventilated area to avoid the accumulation of

vapors.[10]

Ignition Sources: Keep away from open flames, sparks, and other sources of ignition as its

vapors can form explosive mixtures with air.[9][10][11]

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses or a

face shield, chemical-resistant gloves, and a lab coat.[10]

Storage: Store in a cool, dry, well-ventilated place in tightly closed containers.[9][10]

Containers that have been opened must be carefully resealed and kept upright.[10]

Spills: In case of a spill, contain the leakage and absorb it with a non-combustible material

like sand or diatomaceous earth.[9][11] Ensure adequate ventilation in the affected area.[11]

First Aid Measures:

Ingestion: If swallowed, do NOT induce vomiting. Immediately call a poison center or doctor.

[8]

Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[9]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water.[10]

Eye Contact: Rinse cautiously with water for several minutes. If irritation persists, seek

medical advice.[8][11]
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4. Experimental Protocols

To evaluate the performance of dodecane as a heat transfer fluid, its key thermophysical

properties must be accurately measured. The following protocols outline standard

methodologies for these measurements.

Protocol 1: Measurement of Thermal Conductivity
via Transient Hot Wire (THW) Method
Objective: To determine the thermal conductivity of dodecane at various temperatures. The

THW method is a highly accurate and popular technique for liquids.[12][13]

Apparatus:

Transient Hot Wire (THW) apparatus

Platinum wire (acts as both heating element and sensor)

Sample cell for liquids

Thermostatic bath for temperature control

High-precision digital multimeter and power source

Data acquisition system

Methodology:

Sample Preparation: Ensure the dodecane sample is free from impurities and dissolved

gases, which can affect thermal conductivity. Degassing may be necessary for high-precision

measurements.

Calibration: Calibrate the THW apparatus using a reference fluid with a well-known thermal

conductivity (e.g., toluene or water).

Temperature Stabilization: Fill the sample cell with dodecane, ensuring the platinum wire is

fully submerged. Place the cell in the thermostatic bath and allow it to reach the desired
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temperature. Wait for thermal equilibrium to be established (stable temperature reading for at

least 15 minutes).

Measurement: a. Apply a step-wise voltage to the platinum wire for a short duration (typically

1-2 seconds).[13] b. The wire heats the surrounding fluid, and its temperature rise is

recorded by measuring the change in its electrical resistance over time.[13] c. The data

acquisition system records the temperature rise as a function of the logarithm of time.

Data Analysis: The thermal conductivity (λ) is calculated from the slope of the linear region of

the temperature vs. log(time) plot. The relationship is derived from the solution to the heat

conduction equation for a linear source.

Repeatability: Repeat the measurement at least three times at the same temperature to

ensure reproducibility.

Temperature Dependence: Repeat steps 3-6 for each desired temperature point to

characterize the thermal conductivity of dodecane as a function of temperature.

Protocol 2: Measurement of Dynamic Viscosity via
Capillary Viscometer
Objective: To determine the dynamic viscosity of dodecane. Capillary viscometers are widely

used for measuring the viscosity of Newtonian fluids like hydrocarbons.[14][15]

Apparatus:

Glass capillary viscometer (e.g., Ubbelohde or Cannon-Fenske type)

Thermostatic water bath with precise temperature control (±0.01 °C)

Stopwatch

Pipette and suction bulb

Dodecane sample

Methodology:
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Viscometer Selection: Choose a viscometer with a capillary size appropriate for the expected

viscosity range of dodecane.

Cleaning: Thoroughly clean and dry the viscometer before use to prevent contamination.

Sample Loading: Introduce a precise volume of dodecane into the viscometer using a

pipette.

Temperature Equilibration: Suspend the viscometer vertically in the thermostatic bath set to

the desired temperature. Allow at least 20-30 minutes for the sample to reach thermal

equilibrium.

Flow Time Measurement: a. Using a suction bulb, draw the liquid up through the capillary

until the meniscus is above the upper timing mark. b. Release the suction and allow the

liquid to flow back down under gravity. c. Start the stopwatch precisely as the meniscus

passes the upper timing mark and stop it precisely as it passes the lower timing mark.

Data Collection: Record the flow time. Repeat the measurement at least three times. The

flow times should agree within a specified tolerance (e.g., ±0.2%).

Calculation: The kinematic viscosity (ν) is calculated using the equation:

ν = C * t where 'C' is the calibration constant of the viscometer and 't' is the average flow

time.

Dynamic Viscosity: Calculate the dynamic viscosity (η) by multiplying the kinematic viscosity

by the density (ρ) of dodecane at the measurement temperature:

η = ν * ρ

Temperature Variation: Repeat the entire procedure at different temperatures to obtain the

viscosity-temperature profile.

Protocol 3: Measurement of Specific Heat Capacity
via Differential Scanning Calorimetry (DSC)
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Objective: To determine the specific heat capacity of dodecane as a function of temperature.

DSC is a common thermal analysis technique for this purpose.[16][17]

Apparatus:

Differential Scanning Calorimeter (DSC)

Hermetically sealed aluminum pans and lids

Microbalance

Reference material (e.g., a sapphire disk with known specific heat capacity)

Dodecane sample

Methodology:

Baseline Correction: a. Place an empty, hermetically sealed aluminum pan in the sample

holder and another in the reference holder. b. Run a temperature program (e.g., heating from

20°C to 100°C at a constant rate of 10 K/min) to obtain a baseline DSC curve.

Reference Measurement: a. Place a sapphire standard of known mass in the sample pan. b.

Run the same temperature program as in step 1 to measure the heat flow to the sapphire

standard.

Sample Measurement: a. Accurately weigh an empty aluminum pan. b. Add a small amount

of dodecane (typically 5-10 mg) to the pan and hermetically seal it. Record the exact mass

of the dodecane. c. Place the sample pan in the DSC and run the identical temperature

program again.

Calculation: The specific heat capacity (Cp) of the dodecane sample is calculated using the

following equation:

Cp_sample = (DSC_sample / m_sample) * (m_std / DSC_std) * Cp_std where:

Cp_sample and Cp_std are the specific heat capacities of the sample and standard.
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DSC_sample and DSC_std are the heat flow values (after baseline subtraction) for the

sample and standard at a given temperature.

m_sample and m_std are the masses of the sample and standard.

Data Analysis: The calculation is performed across the desired temperature range to

determine the specific heat capacity as a function of temperature.

Protocol 4: Assessment of Thermal Stability
Objective: To evaluate the decomposition temperature and thermal stability of dodecane,

which is critical for its application at elevated temperatures.[18][19][20]

Apparatus:

Sealed reaction vessel or a jet-stirred reactor for high-temperature studies.[18]

High-temperature furnace with precise temperature control.

Pressure transducer and thermocouple.

Gas chromatograph-mass spectrometer (GC-MS) for analyzing decomposition products.

Methodology:

Sample Preparation: Place a known amount of high-purity dodecane into the reaction

vessel.

Inert Atmosphere: Purge the vessel with an inert gas (e.g., nitrogen or argon) to remove

oxygen, which could lead to oxidation instead of thermal decomposition.

Heating Program: Heat the vessel to a series of setpoint temperatures (e.g., starting from

300°C and increasing in increments). Hold at each temperature for a defined residence time

(e.g., 1 to 5 seconds for flow reactors, or longer for batch reactors).[18][19]

Monitoring: Monitor the pressure inside the vessel. A significant increase in pressure

indicates the formation of gaseous decomposition products.
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Product Analysis: After cooling, collect liquid and gas samples from the vessel. a. Analyze

the gas phase using GC-MS to identify light hydrocarbon products (e.g., methane, ethane,

ethylene).[18] b. Analyze the liquid phase using GC-MS to identify larger decomposition

fragments and any polymerization products.

Determining Stability Limit: The thermal stability limit is typically defined as the temperature

at which a measurable rate of decomposition occurs. The extent of conversion of dodecane
can be quantified through the analysis of the reaction products.

5. Visualizations

The following diagrams illustrate key workflows and relationships relevant to the use of

dodecane as a heat transfer fluid.
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Caption: Experimental workflow for evaluating dodecane as a heat transfer fluid.
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Caption: Key properties of dodecane and their impact on heat transfer performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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